Cas no 200630-29-1 (2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide)

• Product Name: 2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide
• CAS No: 200630-29-1
• MF: C₁₃H₉Cl₄NO₃S
• MW: 401.092458486557
• CID: 5346256
• Update Time: 2025-10-29

2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trichloro-N-(5-chloro-2-methoxyphenyl)benzenesulfonamide
• 2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide

• Inchi： 1S/C13H9Cl4NO3S/c1-21-12-3-2-7(14)4-11(12)18-22(19,20)13-6-9(16)8(15)5-10(13)17/h2-6,18H,1H3
• InChI Key： HPYRQJQOBVOVDK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(Cl)=CC=C2OC)(=O)=O)=CC(Cl)=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.602±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.1±60.0 °C(Predicted)
• pka: 6.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide

Introduction to 2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide (CAS No. 200630-29-1)

2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 200630-29-1, belongs to a class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, including its chlorinated aromatic rings and sulfonamide functional group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The molecular structure of 2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide consists of a benzene core substituted with three chlorine atoms at the 2, 4, and 5 positions, along with a sulfonamide group attached to a phenyl ring that is further substituted with a chlorine atom at the 5 position and a methoxy group at the 2 position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of multiple halogen atoms enhances the compound's reactivity in various chemical transformations, making it a versatile intermediate in synthetic organic chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of sulfonamide derivatives due to their broad spectrum of biological activities. 2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide has been investigated for its potential applications in treating various diseases, including infectious disorders and inflammatory conditions. The sulfonamide moiety is known to exhibit antimicrobial and anti-inflammatory effects, while the chlorinated aromatic rings can enhance binding affinity to biological targets. These characteristics make this compound an attractive candidate for further development into novel therapeutic agents.

One of the most compelling aspects of 2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide is its structural diversity, which allows for extensive chemical modifications. Researchers have employed various synthetic strategies to modify this scaffold, leading to the discovery of new derivatives with enhanced pharmacological properties. For instance, functionalization of the chlorine atoms or introduction of additional substituents can alter the compound's bioavailability and target specificity. These modifications are crucial in optimizing drug candidates for clinical use.

The sulfonamide group in 2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide plays a pivotal role in its biological activity. Sulfonamides are well-documented for their ability to inhibit enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and cancer. The presence of multiple halogen atoms can further modulate these interactions by influencing electronic distribution and steric hindrance around the binding site. This has led to investigations into its potential as an anti-cancer agent, where sulfonamide derivatives have shown promise in preclinical studies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide for their pharmacological potential. Molecular docking studies have been used to predict how this compound might interact with various biological targets, providing insights into its mechanism of action. These computational approaches complement traditional experimental methods and have accelerated the discovery process in drug development.

The synthesis of 2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The chlorination process is particularly critical, as it determines the electronic properties of the aromatic rings. Advanced synthetic techniques have been developed to achieve high yields and purity during these reactions. For example, catalytic chlorination methods have been optimized to minimize side products and improve overall efficiency.

In addition to its pharmaceutical applications, 2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide has potential uses in material science and agrochemicals. Its unique structural features make it a suitable candidate for developing novel materials with specific electronic properties or for use as an intermediate in crop protection agents.

The future prospects for 2,4,5-trichloro-N-(5-chloro-2-methoxyphenyl)benzene-1-sulfonamide are promising as research continues to uncover new applications and optimize its synthesis. Collaborative efforts between academia and industry are likely to drive innovation in this area. As computational tools become more sophisticated and synthetic methodologies advance，the potential for discovering new derivatives with improved properties will continue to grow.